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Introduction to Furamizole

Furamizole is a pharmaceutical compound recognized for its potent antibacterial activity. It belongs to the

class of nitrofuran derivatives and contains a 1,3,4-oxadiazole ring in its structure, which is a key

pharmacophore responsible for its biological activity [1]. It is one of the commercially available drugs

featuring this privileged heterocyclic scaffold, which is widely studied in medicinal chemistry for its diverse

therapeutic potential [1].

Chemical and Physical Properties

Table 1: Chemical Identifier Data for Furamizole

Property Type Value

Systematic Name (IUPAC) 5-[(E)-1-(2-Furyl)-2-(5-nitro-2-furyl)vinyl]-1,3,4-oxadiazol-2-amine [2]

Other Synonyms NF 161 [3]

CAS Registry Number 17505-25-8 [2] [4] [3]
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Property Type Value

Molecular Formula C₁₂H₈N₄O₅ [5] [2] [4]

Average Molecular Mass 288.22 g/mol [2] [3]

Canonical SMILES C3=C(C(/C1=NN=C(O1)N)=C\C2=CC=C(O2)N+[O-])OC=C3 [3]

InChI Key YOWVEYCZVUOQAB-SOFGYWHQSA-N [3]

Table 2: Calculated Physical Properties of Furamizole

Property Value

Density 1.533 g/cm³ [3]

Boiling Point 480.7°C at 760 mmHg [3]

Flash Point 244.5°C [3]

Pharmacological Context and Mechanism

Furamizole's primary documented biological activity is its strong antibacterial effect [1]. Its activity is

derived from its dual chemical structure:

Nitrofuran Moisty: The 5-nitrofuran component is a classic antibacterial scaffold known to undergo
enzymatic reduction within bacterial cells, leading to the generation of reactive intermediates that

cause DNA damage and cell death.
1,3,4-Oxadiazole Ring: This five-membered heterocyclic ring containing one oxygen and two

nitrogen atoms is a crucial structural element. The toxophoric –N=C–O– linkage within this ring is
believed to be significantly responsible for the potent pharmacological activities observed in 1,3,4-

oxadiazole derivatives [1].

The following diagram illustrates the core structural relationship of the 1,3,4-oxadiazole pharmacophore.
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General Synthesis Workflow for 1,3,4-Oxadiazoles

While the exact synthesis protocol for Furamizole is not detailed in the available literature, a common

general mechanism for forming the 2,5-disubstituted 1,3,4-oxadiazole ring is described [1]. The process

typically begins with a hydrazide derivative and proceeds through a cyclization reaction.
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Intermediate

Reaction with
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Cyclodehydration
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The mechanism involves the acid hydrazide reacting with a carboxylic acid (or its derivative) to form a

diacylhydrazine intermediate. This intermediate undergoes ring closure using a cyclizing agent like

phosphorus oxychloride (POCI₃), eliminating hydrogen chloride (HCl) and a water molecule to form the

final 1,3,4-oxadiazole product [1].

Guidance for Locating Synthesis Details

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s620692?utm_src=pdf-body-img
https://www.smolecule.com/products/s620692?utm_src=pdf-body
https://bmcchem.biomedcentral.com/articles/10.1186/s13065-020-00721-2
https://www.smolecule.com/products/s620692?utm_src=pdf-body-img
https://bmcchem.biomedcentral.com/articles/10.1186/s13065-020-00721-2
https://www.smolecule.com/products/s620692?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The lack of a publicly available detailed synthesis protocol for Furamizole suggests it may be proprietary or

documented in specialized literature. To proceed with your research, consider these avenues:

Patent Literature: Search comprehensive patent databases (e.g., USPTO, Espacenet, Google
Patents) using the CAS number (17505-25-8) and the name "Furamizole". Pharmaceutical synthesis

methods are often protected and disclosed in patent documents.
Specialized Chemical Journals: Investigate older or more specialized chemical and medicinal

chemistry journals that may contain full experimental sections for nitrofuran and oxadiazole chemistry.
Retrosynthetic Analysis: Based on its structure, a plausible synthesis would involve constructing the

1,3,4-oxadiazole ring from a precursor containing the appropriate furan and nitrofuran substituents.
The final step might involve a cyclization reaction, potentially using a reagent like phosphorus

oxychloride, to form the oxadiazole ring [1].

Important Safety Note

No safety or hazard information was available for Furamizole in the search results. Before attempting any

laboratory work, it is imperative to consult relevant Material Safety Data Sheets (MSDS) or specific safety

literature for this compound and all associated reagents.

Conclusion

Furamizole is a well-characterized antibacterial agent incorporating a nitrofuran group and a 1,3,4-

oxadiazole ring. While its pharmacological role and basic chemical data are established, researchers seeking

its synthesis protocol will need to consult specialized patent databases or detailed chemical literature not

covered in this search. The general synthetic principles for 1,3,4-oxadiazoles provide a foundational

understanding for designing a potential synthetic route.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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